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Compound of Interest

N,N-Dimethyl-L-tryptophan
Compound Name:
Hydrochloride

Cat. No.: B15580647

N,N-Dimethyl-L-tryptophan Hydrochloride: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N,N-Dimethyl-L-tryptophan Hydrochloride is a derivative of the essential amino acid L-
tryptophan, characterized by the presence of two methyl groups on the alpha-amino group.
This modification alters its chemical and biological properties, making it a compound of interest
in various research fields, including neuropharmacology and metabolism. This technical guide
provides a detailed overview of the known chemical properties of N,N-Dimethyl-L-tryptophan
Hydrochloride, supported by experimental methodologies and pathway visualizations to
facilitate its application in research and development.

Chemical and Physical Properties

A summary of the key chemical and physical properties of N,N-Dimethyl-L-tryptophan
Hydrochloride is presented below. It is important to note that while some properties have been
experimentally determined and are available from commercial suppliers, others, such as the
melting point and pKa, are not readily found in the available literature.
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Property Value Source
Chemical Formula C13H17CIN202 [1112]
Molecular Weight 268.7 g/mol [1]

CAS Number 2253893-37-5 [1][3]
Appearance Solid [1114]
Purity >95% [1][4]
Solubility Soluble in DMSO and Water [1]
Storage Temperature -20°C [1114]
Stability > 4 years (at -20°C) [1]
XLogP3 (Predicted) -0.1 [5]

Spectroscopic Data

Detailed experimental spectroscopic data for N,N-Dimethyl-L-tryptophan Hydrochloride is
not extensively available in public databases. However, data for the parent compound, L-
tryptophan, and related derivatives provide a basis for expected spectral characteristics.

Mass Spectrometry: While a full spectrum for the hydrochloride salt is not available, a study on
the fragmentation of tryptophan derivatives by electrospray ionization mass spectrometry (ESI-
MS/MS) indicates that N,N-dimethyl tryptophan undergoes N—Ca bond dissociation.[6][7] An
increase in the number of methyl groups on the a-nitrogen has been shown to favor the loss of
the side chain.[8] Commercial suppliers indicate the availability of GC-MS data for this
compound.[1]

NMR Spectroscopy: Specific *H and 3C NMR chemical shifts for N,N-Dimethyl-L-tryptophan
Hydrochloride are not readily published. However, the spectra of L-tryptophan and its
derivatives have been characterized. For L-tryptophan, characteristic shifts for the indole ring
protons are observed, and these are expected to be present in the spectrum of its N,N-dimethyl
derivative, alongside a singlet corresponding to the N,N-dimethyl protons.[9][10][11]
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Infrared (IR) Spectroscopy: The IR spectrum of N,N-Dimethyl-L-tryptophan Hydrochloride is
expected to exhibit characteristic peaks for the functional groups present. Based on the spectra
of L-tryptophan and its methyl ester, key absorptions would include N-H stretching of the indole
ring (around 3400 cm~1), C-H stretching of the aromatic and aliphatic groups, and a strong
carbonyl (C=0) stretch from the carboxylic acid.[12][13]

Experimental Protocols

Detailed experimental protocols for the determination of the chemical properties of N,N-
Dimethyl-L-tryptophan Hydrochloride are not explicitly described in the literature. However,
standard methodologies for amino acid analysis are applicable.

Determination of Melting Point (General Protocol)

The melting point of a solid crystalline compound can be determined using a melting point
apparatus.

Methodology:

A small, dry sample of the compound is packed into a capillary tube.
e The capillary tube is placed in a melting point apparatus.
e The sample is heated at a controlled rate.

e The temperature at which the substance begins to melt and the temperature at which it is
completely liquid are recorded as the melting range. For amino acids, decomposition is often
observed at the melting point.

Spectroscopic Analysis (General Protocols)

Mass Spectrometry (Electrospray lonization - ESI):

e Prepare a dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile
with a small percentage of formic acid).

« Infuse the sample solution into the ESI source of the mass spectrometer.
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e Acquire the mass spectrum in positive ion mode to observe the protonated molecule [M+H]*.

o For tandem mass spectrometry (MS/MS), isolate the precursor ion and subject it to collision-
induced dissociation (CID) to obtain a fragmentation pattern.

NMR Spectroscopy:

Dissolve a few milligrams of the sample in a suitable deuterated solvent (e.g., DMSO-de or
D20).

Transfer the solution to an NMR tube.

Acquire *H and 3C NMR spectra using a high-field NMR spectrometer.

Process the data to identify chemical shifts, coupling constants, and integration values.
Infrared (IR) Spectroscopy (Attenuated Total Reflectance - ATR):

e Place a small amount of the solid sample directly on the ATR crystal.

o Apply pressure to ensure good contact between the sample and the crystal.

e Record the IR spectrum.

Biological Context and Signaling Pathways

N,N-Dimethyl-L-tryptophan, as a derivative of L-tryptophan, is expected to interact with the
metabolic pathways of its parent amino acid. The two major pathways for tryptophan
metabolism are the serotonin pathway and the kynurenine pathway.

Tryptophan Metabolism Overview
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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